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Compound of Interest

Compound Name: p-Coumaraldehyde

Cat. No.: B1217632

An In-depth Technical Guide to p-Coumaraldehyde: Chemical Properties and Structure

Introduction

p-Coumaraldehyde, systematically named (E)-3-(4-hydroxyphenyl)prop-2-enal, is an organic
compound belonging to the cinnamaldehyde family.[1] It is a key intermediate in the
phenylpropanoid pathway in plants, a metabolic route responsible for the biosynthesis of a
wide array of phenolic compounds, including lignin, flavonoids, and coumarins.[1] Structurally, it
is characterized by a benzene ring substituted with a hydroxyl group at the para position and
an acrylic aldehyde group.[1] This compound and its derivatives are of significant interest to
researchers in medicinal chemistry, materials science, and plant biology due to their diverse
biological activities, including antioxidant and anti-inflammatory properties.[1] This guide
provides a comprehensive overview of the chemical properties, structure, and relevant
experimental protocols for p-Coumaraldehyde.

Chemical Structure

The structure of p-Coumaraldehyde features a conjugated system comprising a phenyl ring, a
carbon-carbon double bond, and a carbonyl group, which is responsible for its chemical
reactivity and spectroscopic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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